Cas no 69902-84-7 (1-Bromo-2-(bromomethyl)-3-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2-(bromomethyl)-3-(trifluoromethyl)benzene
• CAS No: 69902-84-7
• MF: C₈H₅Br₂F₃
• MW: 317.928511381149
• MDL: MFCD12026460
• CID: 2624886
• PubChem ID: 22754136
• Update Time: 2025-04-21

1-Bromo-2-(bromomethyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(bromomethyl)-3-(trifluoromethyl)benzene
• PC5850;2-Bromo-6-(trifluoromethyl)benzyl bromide;3-Bromo-2-(bromomethyl)benzotrifluoride;
• DTXCID70578847
• AS-46397
• 1-Bromo-2-(bromomethyl)-3-(trifluoromethyl)benzene, AldrichCPR
• DTXSID30628094
• EN300-3091980
• SCHEMBL11520584
• UCA90284
• DB-092982
• MFCD12026460
• CL9539
• 69902-84-7
• AKOS027342409
• 964-416-2
• 2-Bromo-6-(trifluoromethyl)benzyl bromide
• 2-bromo-6-trifluoromethylbenzyl bromide

• MDL： MFCD12026460
• Inchi： 1S/C8H5Br2F3/c9-4-5-6(8(11,12)13)2-1-3-7(5)10/h1-3H,4H2
• InChI Key： HMPNGWMCGUPJFD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(F)(F)F)=C1CBr

Computed Properties

• Exact Mass: 315.87100
• Monoisotopic Mass: 315.87101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.36280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes